Cas no 1820705-98-3 (1-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-3-(methylsulfanyl)propan-1-amine; oxalic acid)

1-[3-(2-Fluorophenyl)-1,2,4-oxadiazol-5-yl]-3-(methylsulfanyl)propan-1-amine oxalate is a chemically synthesized compound combining a fluorinated oxadiazole core with a methylsulfanylpropylamine moiety, stabilized as an oxalate salt. The 2-fluorophenyl substitution enhances electronic properties, while the oxadiazole ring contributes to structural rigidity, potentially improving binding affinity in biological systems. The methylsulfanyl group offers metabolic stability and lipophilicity, beneficial for pharmacokinetic optimization. The oxalic acid counterion improves solubility and crystallinity, facilitating handling and formulation. This compound may serve as a versatile intermediate in medicinal chemistry, particularly for targeting CNS or enzyme-related pathways. Its well-defined structure and salt form ensure reproducibility in research applications.
1-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-3-(methylsulfanyl)propan-1-amine; oxalic acid structure
1820705-98-3 structure
Product Name:1-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-3-(methylsulfanyl)propan-1-amine; oxalic acid
CAS No:1820705-98-3
MF:
MW:
MDL:MFCD28370008
CID:4619449
Update Time:2025-06-03

1-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-3-(methylsulfanyl)propan-1-amine; oxalic acid Chemical and Physical Properties

Names and Identifiers

    • 1-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-3-(methylsulfanyl)propan-1-amine; oxalic acid
    • MDL: MFCD28370008

1-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-3-(methylsulfanyl)propan-1-amine; oxalic acid Pricemore >>

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1-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-3-(methylsulfanyl)propan-1-amine; oxalic acid Related Literature

Additional information on 1-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-3-(methylsulfanyl)propan-1-amine; oxalic acid

Comprehensive Analysis of 1-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-3-(methylsulfanyl)propan-1-amine; oxalic acid (CAS No. 1820705-98-3)

The compound 1-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-3-(methylsulfanyl)propan-1-amine; oxalic acid (CAS No. 1820705-98-3) represents a structurally unique molecule with significant potential in pharmaceutical and agrochemical research. Its 1,2,4-oxadiazole core, combined with a 2-fluorophenyl substituent and a methylsulfanyl group, contributes to its diverse reactivity and biological activity. This article explores its properties, synthesis, applications, and relevance to current scientific trends, addressing common queries from researchers and industry professionals.

Recent advancements in heterocyclic chemistry have highlighted the importance of 1,2,4-oxadiazole derivatives due to their role in drug discovery. The presence of a fluorine atom in the phenyl ring enhances metabolic stability and bioavailability, making this compound a candidate for central nervous system (CNS) targeting molecules. Researchers frequently search for "fluorinated oxadiazoles in drug design" or "sulfanyl-propanamine applications," reflecting growing interest in its therapeutic potential.

The synthesis of CAS No. 1820705-98-3 typically involves cyclization reactions between 2-fluorobenzonitrile derivatives and hydroxylamine, followed by coupling with 3-(methylsulfanyl)propan-1-amine. Its oxalic acid salt form improves solubility, a critical factor for formulation development. Discussions on platforms like PubMed and SciFinder often focus on "oxalic acid salts in pharmaceuticals" or "synthetic routes for fluorophenyl-oxadiazoles," underscoring its practical relevance.

From an industrial perspective, this compound aligns with the demand for bioactive scaffolds in precision agriculture and veterinary medicine. Its oxadiazole-amine hybrid structure may exhibit herbicidal or antifungal properties, addressing search trends like "oxadiazole agrochemicals 2024." Environmental safety assessments are also trending, with queries such as "degradation pathways of fluorinated oxadiazoles."

Analytical characterization of 1-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-3-(methylsulfanyl)propan-1-amine; oxalic acid employs techniques like HPLC-MS and NMR spectroscopy, topics frequently searched alongside "oxadiazole purity analysis." Regulatory compliance with REACH and ICH guidelines further enhances its marketability, as evidenced by searches for "CAS 1820705-98-3 regulatory status."

In conclusion, CAS No. 1820705-98-3 exemplifies innovation in medicinal chemistry and material science. Its multifaceted applications respond to contemporary needs in sustainable chemistry and targeted therapeutics, making it a compound of enduring scientific and commercial interest.

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